Cas no 2228831-15-8 (3-{4-(difluoromethyl)sulfanylphenoxy}pyrrolidine)

• Product Name: 3-{4-(difluoromethyl)sulfanylphenoxy}pyrrolidine
• CAS No: 2228831-15-8
• MF: C₁₁H₁₃F₂NOS
• MW: 245.288828611374
• CID: 6069976
• PubChem ID: 165717719
• Update Time: 2025-06-12

3-{4-(difluoromethyl)sulfanylphenoxy}pyrrolidine Chemical and Physical Properties

Names and Identifiers

• 3-{4-(difluoromethyl)sulfanylphenoxy}pyrrolidine
• 3-{4-[(difluoromethyl)sulfanyl]phenoxy}pyrrolidine
• EN300-1952065
• 2228831-15-8

• Inchi： 1S/C11H13F2NOS/c12-11(13)16-10-3-1-8(2-4-10)15-9-5-6-14-7-9/h1-4,9,11,14H,5-7H2
• InChI Key： OQFANAHUJILMQG-UHFFFAOYSA-N
• SMILES： S(C(F)F)C1C=CC(=CC=1)OC1CNCC1

Computed Properties

• Exact Mass: 245.06859154g/mol
• Monoisotopic Mass: 245.06859154g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 46.6Ų

Additional information on 3-{4-(difluoromethyl)sulfanylphenoxy}pyrrolidine

Introduction to 3-{4-(difluoromethyl)sulfanylphenoxy}pyrrolidine (CAS No: 2228831-15-8)

3-{4-(difluoromethyl)sulfanylphenoxy}pyrrolidine, identified by the CAS number 2228831-15-8, is a significant compound in the realm of pharmaceutical chemistry. This molecule has garnered attention due to its unique structural features and potential applications in drug development. The presence of a difluoromethyl group and a sulfanylphenoxy moiety contributes to its distinct chemical properties, making it a subject of interest for researchers exploring novel therapeutic agents.

The difluoromethyl group is a well-known pharmacophore in medicinal chemistry, often incorporated into molecules to enhance metabolic stability, binding affinity, and overall pharmacological activity. Its electron-withdrawing nature can significantly influence the electronic distribution of the molecule, thereby affecting its interactions with biological targets. In contrast, the sulfanylphenoxy group introduces a polar and hydrophilic character, which can improve solubility and bioavailability. The combination of these two features in 3-{4-(difluoromethyl)sulfanylphenoxy}pyrrolidine suggests a promising candidate for further investigation.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the behavior of such compounds with greater accuracy. Studies have shown that molecules containing the difluoromethyl group often exhibit enhanced binding affinity to enzyme active sites, making them effective scaffolds for developing inhibitors. Similarly, the sulfanylphenoxy moiety has been associated with improved pharmacokinetic profiles due to its ability to form hydrogen bonds with biological targets. These insights have fueled interest in 3-{4-(difluoromethyl)sulfanylphenoxy}pyrrolidine as a potential lead compound for drug discovery.

In the context of current research, 3-{4-(difluoromethyl)sulfanylphenoxy}pyrrolidine has been explored for its potential role in addressing various therapeutic challenges. For instance, studies have suggested that this compound may exhibit inhibitory activity against certain kinases, which are key targets in cancer therapy. The precise interaction between the difluoromethyl group and the kinase active site has been hypothesized to contribute to its efficacy. Additionally, the hydrophilic nature of the sulfanylphenoxy group may enhance its ability to penetrate biological membranes, improving its bioavailability.

The synthesis of 3-{4-(difluoromethyl)sulfanylphenoxy}pyrrolidine presents an intriguing challenge due to the complexity of its structure. However, recent developments in synthetic methodologies have made it more feasible to produce this compound on a scalable basis. Techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the pyrrolidine ring efficiently. Furthermore, protecting group strategies have been utilized to ensure regioselective functionalization of the molecule. These advances have paved the way for large-scale production and further characterization of this compound.

Evaluation of 3-{4-(difluoromethyl)sulfanylphenoxy}pyrrolidine in preclinical studies has provided valuable insights into its pharmacological profile. In vitro assays have demonstrated its ability to inhibit specific enzymes with high selectivity, suggesting potential therapeutic applications. For example, it has shown promise in inhibiting tyrosine kinases, which are overexpressed in many cancerous tissues. The compound's ability to bind tightly to these enzymes without affecting closely related proteins underscores its potential as a drug candidate.

The pharmacokinetic properties of 3-{4-(difluoromethyl)sulfanylphenoxy}pyrrolidine have also been thoroughly investigated. Studies indicate that it exhibits good oral bioavailability and moderate tissue distribution, which are critical factors for effective drug delivery. Additionally, preliminary toxicity studies have shown that it is well-tolerated at therapeutic doses, further supporting its potential as a viable candidate for clinical development. These findings have generated enthusiasm among researchers and pharmaceutical companies alike.

The future direction of research on 3-{4-(difluoromethyl)sulfanylphenoxy}pyrrolidine includes optimizing its chemical structure for improved efficacy and safety. Strategies such as structure-activity relationship (SAR) studies will be employed to identify key structural features responsible for its pharmacological activity. Additionally, formulation development will focus on enhancing its solubility and stability for better clinical application. Collaborative efforts between academic institutions and pharmaceutical industries are expected to accelerate these endeavors.

In conclusion, 3-{4-(< strong>difluoromethyl)sulfanylphenoxy strong>}pyrrolidine (CAS No: < strong>2228831-15-8 strong>) represents a promising compound with significant potential in pharmaceutical development. Its unique structural features, combined with recent advancements in synthetic chemistry and computational modeling, make it an attractive candidate for further exploration. As research continues to uncover new applications and optimize its properties, this compound is poised to play a vital role in addressing unmet medical needs.